5-(4-hydroxy-3-iodobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-(4-hydroxy-3-iodobenzylidene)-2-thioxo-1,3-thiazolidin-4-one” is a chemical compound with a molecular formula of C11H7IN2O4 . It’s related to other compounds like “5-(4-Hydroxy-3-iodobenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione” and "5-(4-Hydroxy-3-iodobenzylidene)-1-(3-methylphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione" .
Scientific Research Applications
C18H15IN2O2S\mathrm{C_{18}H_{15}IN_2O_2S}C18H15IN2O2S
, has garnered interest in various fields due to its unique properties. Here are six distinct applications:- Researchers have explored the anticancer effects of this compound. Its structural features suggest potential interactions with cellular pathways involved in cancer progression. Studies have investigated its ability to inhibit tumor growth and induce apoptosis in cancer cells .
- The presence of the hydroxy and thiazolidinone moieties in this compound suggests antioxidant properties. Investigations have focused on its ability to scavenge free radicals and protect cells from oxidative stress. Understanding its mechanism of action could lead to novel antioxidant therapies .
- Inflammation plays a crucial role in various diseases. Researchers have studied the anti-inflammatory effects of this compound. It may modulate inflammatory pathways, making it a potential candidate for managing inflammatory conditions .
- The iodine-containing benzylidene group in this compound hints at antimicrobial potential. Studies have explored its activity against bacteria, fungi, and other pathogens. Investigating its mode of action and specificity could contribute to the development of new antimicrobial agents .
- Thiazolidinone derivatives often exhibit metal ion chelation properties. This compound may form stable complexes with metal ions, affecting their bioavailability and biological functions. Researchers have investigated its binding affinity toward various metal ions .
- The unique structure of 5-(4-hydroxy-3-iodobenzylidene)-2-thioxo-1,3-thiazolidin-4-one serves as a scaffold for drug design. Medicinal chemists have modified its core structure to create analogs with improved pharmacological properties. These derivatives may target specific diseases or pathways .
Anticancer Potential
Antioxidant Activity
Anti-Inflammatory Properties
Antimicrobial Activity
Metal Ion Chelation
Drug Design and Optimization
properties
IUPAC Name |
(5E)-5-[(4-hydroxy-3-iodophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6INO2S2/c11-6-3-5(1-2-7(6)13)4-8-9(14)12-10(15)16-8/h1-4,13H,(H,12,14,15)/b8-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFKGVSFCZZSXIN-XBXARRHUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=C2C(=O)NC(=S)S2)I)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1/C=C/2\C(=O)NC(=S)S2)I)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6INO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5E)-5-(4-hydroxy-3-iodobenzylidene)-2-sulfanyl-1,3-thiazol-4(5H)-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.